Cas no 62625-21-2 (Thymol Blue sodium salt)

• Product Name: Thymol Blue sodium salt
• CAS No: 62625-21-2
• MF: C₂₇H₂₉NaO₅S
• MW: 488.570937871933
• MDL: MFCD00151093
• CID: 57901
• PubChem ID: 24899910
• Update Time: 2025-04-18

Thymol Blue sodium salt Chemical and Physical Properties

Names and Identifiers

• sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)phenolate] S,S-dioxide
• Thymol Blue sodium salt
• sodium,4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenolate
• SodiuM ThyMol Blue
• ThyMol Blue sodiuM salt, ACS reagent
• Thymolsulfonphthalein sodium salt
• Sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)phenolate) S,S-dioxide
• Thymol Blue, water soluble
• THYMOL BLUE, ACS
• thymol blue solu-tion
• Thymol Blue sodium salt, >=98%
• GT4225
• 6748AF
• AK176359
• sodium hydrogen 4,4'-(1,1-dioxido-3h-2,1-benzoxathiole-3,3-diyl
• Sodium 4-(3-(4-hydroxy-5-isopropyl-2-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)-2-isopropyl-5-methylphenolate
• D92222
• SCHEMBL221559
• J-610009
• Thymol Blue sodium salt, ACS reagent, Dye content 95 %
• sodium;4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenolate
• EINECS 263-650-6
• SY103650
• HY-D0219A
• Thymol Blue (Sodium Salt)
• Sodium 4-[3-(4-Hydroxy-5-isopropyl-2-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl]-2-isopropyl-5-methylphenolate
• A868420
• AKOS027250855
• Thymol Blue (sodium)
• DTXSID90897401
• CS-0010131
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, monosodium salt
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, sodium salt (1:1)
• NS00093664
• 62625-21-2
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, S,S-dioxide, monosodium salt
• ThymolBluesodiumsalt
• MFCD00151093
• FT-0697050
• SODIUM 4-[3-(4-HYDROXY-5-ISOPROPYL-2-METHYLPHENYL)-1,1-DIOXO-2,1??-BENZOXATHIOL-3-YL]-2-ISOPROPYL-5-METHYLBENZENOLATE
• BAVBEHWEOJMHDS-UHFFFAOYSA-M
• Thymol Blue sodium
• DA-58561

• MDL： MFCD00151093
• Inchi： 1S/C27H30O5S.Na/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6;/h7-16,28-29H,1-6H3;/q;+1/p-1
• InChI Key： BAVBEHWEOJMHDS-UHFFFAOYSA-M
• SMILES： S1(C2C=CC=CC=2C(C2C=C(C(=CC=2C)O)C(C)C)(C2C=C(C(=CC=2C)[O-])C(C)C)O1)(=O)=O.[Na+]
• BRN： 3861515

Computed Properties

• Exact Mass: 488.16300
• Monoisotopic Mass: 488.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 795
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 95

Experimental Properties

• Color/Form: Orange powder.
• Density: 0.979 g/mL at 25 °C
• Melting Point: 283-285 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 95% ethanol: 10 mg/mL, clear, dark green
• Water Partition Coefficient: Soluble in waterSoluble in 0.1N hydrochloric acid/ethanol.
• Stability/Shelf Life: Stable.
• PSA: 95.04000
• LogP: 7.49120
• Solubility: Not determined
• Vapor Pressure: No data available

Thymol Blue sodium salt Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P233-P260-P261-P264-P271-P280-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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